Cas no 57314-07-5 (1,2-Butanediol, 4-methoxy-, (S)-)
57314-07-5 structure
Product Name:1,2-Butanediol, 4-methoxy-, (S)-
CAS No:57314-07-5
MF:C5H12O3
MW:120.146982192993
CID:345808
PubChem ID:15720951
Update Time:2025-04-19
1,2-Butanediol, 4-methoxy-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Butanediol, 4-methoxy-, (S)-
- (2S)-4-methoxybutane-1,2-diol
- DTXSID70577370
- SCHEMBL10304890
- EN300-6953758
- 57314-07-5
-
- Inchi： 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
- InChI Key： LKAJWFLIIFXVPZ-YFKPBYRVSA-N
- SMILES： O[C@H](CO)CCOC
Computed Properties
- Exact Mass: 120.07866
- Monoisotopic Mass: 120.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 46.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
1,2-Butanediol, 4-methoxy-, (S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6953758-0.05g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 0.05g |
$285.0 | 2023-07-07 | |
| Enamine | EN300-6953758-0.1g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 0.1g |
$426.0 | 2023-07-07 | |
| Enamine | EN300-6953758-0.25g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 0.25g |
$607.0 | 2023-07-07 | |
| Enamine | EN300-6953758-0.5g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 0.5g |
$959.0 | 2023-07-07 | |
| Enamine | EN300-6953758-1.0g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 1.0g |
$1229.0 | 2023-07-07 | |
| Enamine | EN300-6953758-2.5g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 2.5g |
$2408.0 | 2023-07-07 | |
| Enamine | EN300-6953758-5.0g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 5.0g |
$3562.0 | 2023-07-07 | |
| Enamine | EN300-6953758-10.0g |
(2S)-4-methoxybutane-1,2-diol |
57314-07-5 | 95% | 10.0g |
$5283.0 | 2023-07-07 | |
| 1PlusChem | 1P01INA6-50mg |
1,2-Butanediol, 4-methoxy-, (S)- |
57314-07-5 | 95% | 50mg |
$402.00 | 2023-12-16 | |
| 1PlusChem | 1P01INA6-100mg |
1,2-Butanediol, 4-methoxy-, (S)- |
57314-07-5 | 95% | 100mg |
$589.00 | 2023-12-16 |
1,2-Butanediol, 4-methoxy-, (S)- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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